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Compound of Interest

Compound Name: AB-35

Cat. No.: B142942

An In-depth Technical Guide on the Core of AB-35 (C.I. Solvent Blue 35)
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical entity commonly
referred to as AB-35, which has been identified as C.l. Solvent Blue 35. The document details
its chemical structure, physicochemical properties, synthesis, and analytical methods,
presenting quantitative data in structured tables and experimental protocols with
methodological details.

Chemical Identity and Structure

AB-35 is chemically known as 1,4-bis(butylamino)anthracene-9,10-dione and is also
recognized by several synonyms, including Solvent Blue 35, Sudan Blue I, and Oil Blue 35.[1]
[2] It belongs to the class of anthraquinone dyes, characterized by a core anthracene-9,10-
dione structure.

The chemical structure of AB-35 consists of an anthraquinone scaffold with two butylamino
groups substituted at the 1 and 4 positions.

Chemical Structure:
e |[UPAC Name: 1,4-bis(butylamino)anthracene-9,10-dione[1]

e Molecular Formula: C22H26N202[1]
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« Canonical SMILES: CCCCNC1=C2C(=C(C=C1)NCCCC)C(=0)C3=CC=CC=C3C2=0][1]

« InChl: INChl=1S/C22H26N202/c1-3-5-13-23-17-11-12-18(24-14-6-4-2)20-19(17)21(25)15-9-
7-8-10-16(15)22(20)26/h7-12,23-24H,3-6,13-14H2,1-2H3[1]

Physicochemical Properties

A summary of the key physicochemical properties of AB-35 is presented in the table below.
This data is essential for understanding its behavior in various solvents and its stability under
different conditions.

Table 1: Physicochemical Properties of AB-35

Property Value Reference
Molecular Weight 350.45 g/mol [1]
Appearance Dark blue powder [3]

Melting Point 120-122 °C [2][4]
Boiling Point 568.7 °C at 760 mmHg [5]

Density 1.179 g/cm3 [5]

UV-Vis Absorbance Peak

Omax) 652 nm [1]
Solubility in Water Insoluble [31[6]

Table 2: Solubility of AB-35 in Organic Solvents at 20°C
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Solvent Solubility (g/L) Reference
Acetone 13.6 [7]
Butyl Acetate 22.3 [7]
Dichloromethane 171.3 [7]
Ethyl Alcohol 2.6 [7]
Methylbenzene (Toluene) 86.3 [7]

Experimental Protocols

This section details the methodologies for the synthesis and analysis of AB-35.

Synthesis of AB-35

A common method for the synthesis of 1,4-bis(butylamino)anthraquinone involves the
condensation reaction of 1,4-dihydroxyanthracene-9,10-dione with n-butylamine.[3] An
alternative reported method is the reaction of 1,4-ditosylanthraquinone with n-butylamine in
pyridine.

Detailed Protocol for Synthesis from 1,4-ditosylanthraquinone:
o Reaction Setup: Dissolve 1,4-ditosylanthraquinone in pyridine in a reaction vessel.
o Addition of Reactant: Add n-butylamine to the solution.

e Reaction Conditions: Heat the reaction mixture at 100 °C. The progress of the reaction can
be monitored by Thin Layer Chromatography (TLC).

o Work-up: Once the reaction is complete, cool the solution and pour it into a 10% aqueous
HCI solution.

» Extraction: Extract the product with methylene chloride.
» Washing: Wash the organic layer with water.

e Drying: Dry the methylene chloride layer over anhydrous magnesium sulfate.
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 Purification: After filtration to remove the drying agent, evaporate the solvent. The crude
product can be further purified by column chromatography on alumina or by recrystallization
from ethanol-water.

Analytical Methodology: High-Performance Liquid
Chromatography (HPLC)

A validated HPLC method with UV-Vis detection is available for the determination of Solvent
Blue 35 in diesel fuel, which can be adapted for other matrices.[8][9]

Instrumentation and Conditions:

Instrument: High-Performance Liquid Chromatograph with a UV-Vis detector.

Column: Agilent Zorbax Rx-SIL (250 x 4.60 mm, 5 um patrticle size).[6]

Mobile Phase: A mixture of hexane, toluene, and ethyl acetate.[6] Another reported mobile
phase is toluene:ethyl acetate (98:2 v/v).[9]

Detection Wavelength: 650 nm.[8][9]
Sample Preparation (from a diesel matrix):

¢ Solid Phase Extraction (SPE): Use a silica-based SPE sorbent to separate the dye from the
hydrocarbon matrix.[8][9]

o Elution: Elute the loaded SPE column with a mixture of chloroform and heptane (1:0.75 v/v).

[8][°]

o Reconstitution: Evaporate the eluate to dryness and reconstitute the residue in the mobile
phase.[9]

Calibration:

o Prepare a series of standard solutions of Solvent Blue 35 by serial dilution of a stock solution
with the mobile phase.

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.researchgate.net/publication/321627908_Determination_of_the_Solvent_Blue_35_dye_in_diesel_fuel_by_solid_phase_extraction_and_high-performance_liquid_chromatography_with_ultraviolet_detection
https://daneshyari.com/article/preview/6599309.pdf
https://www.lmaleidykla.lt/ojs/index.php/chemija/article/download/3715/2513/
https://www.lmaleidykla.lt/ojs/index.php/chemija/article/download/3715/2513/
https://daneshyari.com/article/preview/6599309.pdf
https://www.researchgate.net/publication/321627908_Determination_of_the_Solvent_Blue_35_dye_in_diesel_fuel_by_solid_phase_extraction_and_high-performance_liquid_chromatography_with_ultraviolet_detection
https://daneshyari.com/article/preview/6599309.pdf
https://www.researchgate.net/publication/321627908_Determination_of_the_Solvent_Blue_35_dye_in_diesel_fuel_by_solid_phase_extraction_and_high-performance_liquid_chromatography_with_ultraviolet_detection
https://daneshyari.com/article/preview/6599309.pdf
https://www.researchgate.net/publication/321627908_Determination_of_the_Solvent_Blue_35_dye_in_diesel_fuel_by_solid_phase_extraction_and_high-performance_liquid_chromatography_with_ultraviolet_detection
https://daneshyari.com/article/preview/6599309.pdf
https://daneshyari.com/article/preview/6599309.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b142942?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

o Construct a calibration curve by plotting the peak area against the concentration of the
standards.

Applications

Solvent Blue 35 is primarily used as a colorant in various industrial applications due to its
vibrant blue color and good stability.[8]

o Plastics: It is used for coloring a wide range of plastics, including polystyrene (PS),
acrylonitrile butadiene styrene (ABS), polycarbonate (PC), and polymethyl methacrylate
(PMMA).[8][10]

o Fibers: It is suitable for the pre-spinning coloration of polyester fibers.[8]

¢ Qils, Fats, and Waxes: It is employed to color hydrocarbon-based solvents, oils, fats, and
waxes.[11]

¢ Inks and Lacquers: It finds application in the formulation of inks and lacquers.[11]

o Fuel Dye: In some regions, it is used as a fiscal marker to dye fuels.[11]

Microscopy: It can be used as a staining dye in microscopy.[11]

Safety and Toxicology

Based on available Safety Data Sheets (SDS), Solvent Blue 35 presents several hazards.

Table 3: Summary of Hazard Information
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Hazard Type Description Reference

Acute Oral Toxicity Harmful if swallowed. [5]

. L May cause an allergic skin
Skin Sensitization ) [5]
reaction.

o Suspected of causing genetic
Mutagenicity defect [5]
efects.

Carcinogenicity Suspected of causing cancer. [5]

) o May cause long-lasting harmful
Aquatic Toxicity o [12]
effects to aquatic life.

Handling Precautions:

Use personal protective equipment (gloves, safety glasses, lab coat).

Work in a well-ventilated area or use a fume hood.

Avoid generating dust.

Wash hands thoroughly after handling.

Visualizations
Synthesis and Analysis Workflow

The following diagram illustrates the general workflow for the synthesis and subsequent HPLC

analysis of AB-35.

HPLC Analysis
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Caption: Workflow for the synthesis and HPLC analysis of AB-35.
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This guide provides a foundational understanding of AB-35 for research and development
purposes. For specific applications, further empirical studies are recommended.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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